Cas no 127637-03-0 (L-Tyrosine,L-lysyl-L-phenylalanyl-L-histidyl-L-a-glutamyl-L-lysyl-L-histidyl-L-histidyl-L-seryl-L-histidyl-L-arginylglycyl-)

• Product name: L-Tyrosine,L-lysyl-L-phenylalanyl-L-histidyl-L-a-glutamyl-L-lysyl-L-histidyl-L-histidyl-L-seryl-L-histidyl-L-arginylglycyl-
• CAS No: 127637-03-0
• MF: C₇₀H₉₉N₂₅O₁₇
• MW: 1562.6923725605
• CID: 163188
• PubChem ID: 16132112

L-Tyrosine,L-lysyl-L-phenylalanyl-L-histidyl-L-a-glutamyl-L-lysyl-L-histidyl-L-histidyl-L-seryl-L-histidyl-L-arginylglycyl- Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine,L-lysyl-L-phenylalanyl-L-histidyl-L-a-glutamyl-L-lysyl-L-histidyl-L-histidyl-L-seryl-L-histidyl-L-arginylglycyl-
• HISTATIN-8
• Histatin-8, HIP, Hemagglutination-Inhibiting Peptide
• H-LYS-PHE-HIS-GLU-LYS-HIS-HIS-SER-HIS-ARG-GLY-TYR-OH
• L-Tyrosine,L-lysyl-L-phenylalanyl-L-histidyl-L-a-glutamyl-L-lysyl-L-histidyl-L-histidyl-L-sery...
• HIP
• inyl-glycyl-tyrosine
• KFHEKHHSHRGY
• L-F-H-E-K-H-H-S-H-R-G-Y
• Lys-Phe-His-Glu-Lys-His-His-Ser-His-Arg-Gly-Tyr
• AAG2
• SNC6
• RPL29
• REG3A
• HUMRPL29
• MGC88589
• REG-3-alpha
• Histatin 8 (human parotid saliva)
• Lysyl-phenylalanyl-histidyl-glutamyl-lysyl-histidyl-histidyl-seryl-histidyl-arginyl-glycyl-tyrosine
• 127637-03-0
• Histatin 8
• Lphglh

• Inchi： InChI=1S/C70H99N25O17/c71-20-6-4-11-46(73)59(101)90-50(23-39-9-2-1-3-10-39)63(105)92-51(25-41-29-76-35-82-41)65(107)89-49(18-19-58(99)100)62(104)88-48(12-5-7-21-72)61(103)91-53(27-43-31-78-37-84-43)66(108)93-54(28-44-32-79-38-85-44)67(109)95-56(34-96)68(110)94-52(26-42-30-77-36-83-42)64(106)87-47(13-8-22-80-70(74)75)60(102)81-33-57(98)86-55(69(111)112)24-40-14-16-45(97)17-15-40/h1-3,9-10,14-17,29-32,35-38,41-44,46-56,96-97H,4-8,11-13,18-28,33-34,71-73H2,(H,81,102)(H,86,98)(H,87,106)(H,88,104)(H,89,107)(H,90,101)(H,91,103)(H,92,105)(H,93,108)(H,94,110)(H,95,109)(H,99,100)(H,111,112)(H4,74,75,80)/t41?,42?,43?,44?,46-,47-,48-,49-,50-,51-,52-,53-,54-,55+,56-/m0/s1
• InChI Key： MSVLPSBDYOVCST-BKDBUTOJSA-N
• SMILES： NCCCC[C@@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@H](CC1C=CC(O)=CC=1)C(=O)O)=O)=O)CCCNC(=N)N)=O)CC1C=NC=N1)=O)CO)=O)CC1C=NC=N1)=O)CC1C=NC=N1)=O)CCCCN)=O)CCC(=O)O)=O)CC1C=NC=N1)=O)CC1C=CC=CC=1)=O)N

Computed Properties

• Exact Mass: 1561.77000
• Monoisotopic Mass: 1561.76507679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 21
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 112
• Rotatable Bond Count: 52
• Complexity: 3470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 674Ų
• XLogP3: -11.4

Experimental Properties

• PSA: 689.84000
• LogP: 1.38680

L-Tyrosine,L-lysyl-L-phenylalanyl-L-histidyl-L-a-glutamyl-L-lysyl-L-histidyl-L-histidyl-L-seryl-L-histidyl-L-arginylglycyl- Security Information

• WGK Germany：3